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Compound of Interest

Compound Name: 1,3,6,8-Tetrabromopyrene

Cat. No.: B107014

The proper handling and disposal of 1,3,6,8-Tetrabromopyrene are critical for ensuring
laboratory safety and environmental protection. This polycyclic aromatic hydrocarbon (PAH)
derivative presents specific health hazards that necessitate careful management throughout its
lifecycle, from use to final disposal. Adherence to these protocols is essential for researchers,
scientists, and drug development professionals to minimize risks and comply with regulatory
standards.

Hazard Identification and Classification

1,3,6,8-Tetrabromopyrene is classified under the Globally Harmonized System (GHS) with
specific hazard statements.[1] Understanding these hazards is the first step in safe handling
and disposal planning.

Hazard Class GHS Code Description Source(s)
Skin Irritation H315 Causes skin irritation [1][2]
) o Causes serious eye
Serious Eye lIrritation H319 L [1][2]
irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [1][2]
irritation
Exposure)
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Immediate Safety and Handling Protocols

Before beginning any work with 1,3,6,8-Tetrabromopyrene, ensure all safety measures are in
place.

Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH
standards.[1]

» Skin Protection: Use impervious clothing and handle the material with chemically resistant
gloves.[1] Always inspect gloves before use and use a proper removal technique to avoid
skin contact.[1]

» Respiratory Protection: When engineering controls are insufficient or when handling the
powder, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Engineering Controls:
e Always handle 1,3,6,8-Tetrabromopyrene in a well-ventilated area.[1]

e Use a chemical fume hood to minimize the risk of inhalation, especially where dust or
aerosols may be generated.[1]

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Prevent the formation and inhalation of dust.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Keep the container tightly closed when not in use.[1]

Step-by-Step Disposal Procedure

The disposal of 1,3,6,8-Tetrabromopyrene and its contaminated containers must be managed
as hazardous waste. Do not dispose of this chemical in standard laboratory trash or down the
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drain.[1][3]
Step 1: Waste Segregation and Collection

o Designate a specific waste container for 1,3,6,8-Tetrabromopyrene and any materials
contaminated with it (e.g., gloves, weigh boats, paper towels).

o Collect the waste in a suitable, closed container that is compatible with the chemical.[1]
Step 2: Labeling

e Clearly label the hazardous waste container with the full chemical name: "1,3,6,8-
Tetrabromopyrene".

« Include appropriate hazard warnings (e.g., "Irritant,” "Handle with Care").

» Follow your institution's specific guidelines for hazardous waste labeling, which may include
the accumulation start date and responsible personnel.

Step 3: Temporary Storage

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[1]

e The storage area should be secure and away from incompatible materials.[1] The substance
should be stored locked up.[1][3]

Step 4: Professional Disposal

o Arrange for the collection of the waste through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

e The recommended disposal method for brominated aromatic compounds is high-
temperature incineration at a licensed facility equipped with emission control systems to
prevent environmental contamination.[4]

o Always dispose of the container and its contents at an approved waste disposal plant.[3]
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Emergency Spill Procedures

In the event of a small spill, follow these immediate steps:

Evacuate: Clear the immediate area of all personnel.[1]
e Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the dust.
o Contain: Prevent the powder from spreading or entering drains.[1][3]

o Clean-up: Carefully sweep or scoop the solid material into a suitable, closed container for
disposal.[1] Avoid generating dust.

o Decontaminate: Clean the affected area thoroughly.

e Report: Report the incident to your laboratory supervisor and EHS department.
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Caption: Workflow for the safe disposal of 1,3,6,8-Tetrabromopyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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